
Essential Safety and Operational Guide for 2,5-
Anhydro-D-mannitol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Anhydro-D-mannitol

Cat. No.: B043424 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

2,5-Anhydro-D-mannitol, a crystalline solid utilized by researchers, scientists, and drug

development professionals.[1][2][3] Adherence to these procedures is vital for ensuring a safe

laboratory environment.

Core Safety Information:

2,5-Anhydro-D-mannitol is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[4][5][6][7] It is imperative to handle this

compound with appropriate personal protective equipment and to follow the outlined safety

protocols to minimize exposure risks.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,5-Anhydro-D-mannitol to prevent

contact and inhalation.
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or other suitable

material

To prevent skin

irritation from direct

contact.[4][6]

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1-compliant

To protect eyes from

dust particles and

splashes, preventing

serious eye irritation.

[4][6]

Respiratory Protection
NIOSH-approved

respirator

N95 or higher,

depending on dust

levels

To prevent respiratory

tract irritation from

inhaling airborne

particles.[6] Use in a

well-ventilated area is

also recommended.[7]

Body Protection Laboratory coat Standard lab coat

To protect skin and

clothing from

contamination.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 2,5-Anhydro-D-mannitol
and ensuring a safe working environment.

Handling:

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[7]

Use only in a well-ventilated area.[7]

Avoid contact with skin and eyes.[3]

Storage:
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Store in a tightly closed container.[8]

Recommended storage temperature is between 2°C and 8°C.[8] Some suppliers

recommend storage at -20°C.[3] Always refer to the supplier's specific instructions.

Keep away from strong oxidizing agents.[4]

Spillage and Disposal
In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up

the solid material, avoiding dust generation, and place it in a suitable, labeled container for

disposal.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the substance to enter sewers or waterways.[4]

First Aid Measures
If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[6][7]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6][7]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6][7]

If swallowed: Rinse mouth. Drink plenty of water. Immediate medical attention is not required

unless large quantities are ingested or symptoms develop.[4]

Experimental Workflow for Handling 2,5-Anhydro-D-
mannitol
The following diagram outlines the standard procedure for safely handling 2,5-Anhydro-D-
mannitol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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